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Compound of Interest

Compound Name: 3-Oxo-alpha-ionol

Cat. No.: B3038749 Get Quote

3-Oxo-alpha-ionol: A Technical Guide for
Researchers
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and known biological context of 3-Oxo-alpha-ionol. This document

synthesizes available data to serve as a foundational resource for its application in research

and development.

Chemical and Physical Properties
3-Oxo-alpha-ionol is a sesquiterpenoid, a class of terpenes with a 13-carbon structure.[1][2][3]

It is a natural aroma compound derived from the oxidative degradation of carotenoids and is

found in various fruits and flowers.[1][4] The compound exists as different stereoisomers, which

may lead to variations in reported properties. The data presented below is a summary of

available information from various public and commercial sources.

Table 1: Chemical and Physical Properties of 3-Oxo-alpha-ionol
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Property Value Source(s)

Molecular Formula C₁₃H₂₀O₂ [1][5]

Molecular Weight 208.30 g/mol [1][4][5]

CAS Number 34318-21-3 (isomer) [6]

896107-70-3 (trans-isomer) [5][7][8]

IUPAC Name

4-[(1E)-3-hydroxybut-1-en-1-

yl]-3,5,5-trimethylcyclohex-2-

en-1-one

[3]

Synonyms

3-Oxo-α-ionol, 4-(3-Hydroxy-1-

butenyl)-3,5,5-trimethyl-2-

cyclohexen-1-one

[5]

Appearance Not specified, likely an oil N/A

Boiling Point
315.00 to 316.00 °C @ 760.00

mm Hg
[6]

Flash Point 133.33 °C (272.00 °F) [6]

Solubility

Soluble in alcohol.[6] Water:

568.9 mg/L @ 25 °C

(estimated)

[6]

logP (o/w) 2.146 (estimated) [6]

Vapor Pressure
0.000036 mmHg @ 25.00 °C

(estimated)
[6]

Experimental Protocols
Detailed experimental protocols for the direct synthesis of 3-Oxo-alpha-ionol are not

extensively documented in publicly available literature. However, a plausible synthetic route

can be inferred from the synthesis of the related compound, 3-Oxo-α-ionol ethyl carbonate.[9]

This process involves a three-step conversion from alpha-ionone.
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Synthesis of 3-Oxo-alpha-ionol from alpha-Ionone
(Proposed)
This proposed protocol is based on the synthesis of 3-Oxo-α-ionol ethyl carbonate and

represents a likely pathway to obtain 3-Oxo-alpha-ionol.

Step 1: Reduction of alpha-Ionone to alpha-Ionol

Objective: To reduce the ketone group of alpha-ionone to a hydroxyl group, yielding alpha-

ionol.

Reagents: alpha-Ionone, Sodium borohydride (NaBH₄), Methanol (or Ethanol).

Procedure:

Dissolve alpha-ionone in methanol in a reaction flask.

Cool the solution in an ice bath.

Slowly add sodium borohydride to the stirred solution.

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is

consumed.

Quench the reaction by the slow addition of a weak acid (e.g., dilute HCl or acetic acid).

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude alpha-ionol.

Purification: The crude alpha-ionol can be purified by column chromatography on silica gel.

Step 2: Oxidation of alpha-Ionol to 3-Oxo-alpha-ionol

Objective: To selectively oxidize the allylic alcohol of alpha-ionol to a ketone.
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Reagents: alpha-Ionol, Oxidizing agent (e.g., Manganese dioxide (MnO₂), Pyridinium

chlorochromate (PCC), or a modern catalytic oxidation system), Dichloromethane (or other

suitable solvent).

Procedure (using MnO₂):

Dissolve the purified alpha-ionol in dichloromethane.

Add activated manganese dioxide in excess.

Stir the mixture vigorously at room temperature.

Monitor the reaction progress by TLC.

Upon completion, filter the reaction mixture through a pad of celite to remove the

manganese dioxide.

Wash the celite pad with additional dichloromethane.

Combine the filtrates and concentrate under reduced pressure to obtain crude 3-Oxo-
alpha-ionol.

Purification: The final product can be purified by column chromatography on silica gel,

followed by characterization.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

structural elucidation and confirmation of the final product.[10]

Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight

and fragmentation pattern of the compound.[9]

Chromatography: Gas Chromatography (GC) and High-Performance Liquid Chromatography

(HPLC) are used to assess the purity of the synthesized compound.[2][11]

Mandatory Visualizations
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Caption: Proposed experimental workflow for the synthesis of 3-Oxo-alpha-ionol.

Biological Activity and Signaling Pathways
The primary documented biological role of 3-Oxo-alpha-ionol is as a natural aroma compound

that contributes to the scent profile of various plants.[1][4] Its mode of action in this context is

through the stimulation of olfactory receptors.[4]

Currently, there is a significant lack of specific research in publicly accessible literature detailing

the broader biological activities of 3-Oxo-alpha-ionol. While some studies investigate the

general antioxidant, antimicrobial, or anti-inflammatory properties of essential oils containing a

mixture of sesquiterpenoids, these findings have not been specifically attributed to 3-Oxo-
alpha-ionol.[6]

Signaling Pathways:

There is no information available in the reviewed scientific literature to suggest the involvement

of 3-Oxo-alpha-ionol in any specific cellular signaling pathways. Further research is required

to explore its potential interactions with biological systems beyond its organoleptic properties.

Due to the absence of data on defined signaling pathways for 3-Oxo-alpha-ionol, a
corresponding diagram cannot be provided at this time.

Conclusion
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3-Oxo-alpha-ionol is a naturally occurring sesquiterpenoid with well-characterized chemical

and physical properties. While a detailed, peer-reviewed synthesis protocol is not readily

available, a plausible synthetic route can be proposed based on related compounds. The

primary known biological function of this molecule is as an aroma compound. Its broader

pharmacological activities and potential involvement in cellular signaling pathways remain an

unexplored area of research, presenting an opportunity for future scientific investigation. This

guide provides a foundational summary for researchers interested in exploring the potential of

this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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